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Introduction
IACS-8803 is a highly potent synthetic cyclic dinucleotide (CDN) agonist of the Stimulator of

Interferon Genes (STING) pathway.[1][2] As a key mediator of innate immunity, the STING

pathway, upon activation, triggers the production of type I interferons and other pro-

inflammatory cytokines, leading to a robust anti-tumor immune response.[3][4] IACS-8803 has

demonstrated superior systemic anti-tumor efficacy in preclinical models, such as the B16

murine model of melanoma, when compared to other STING agonists.[1][3] This document

provides detailed protocols for the preparation of IACS-8803 stock solutions using dimethyl

sulfoxide (DMSO) and outlines its mechanism of action and key experimental applications.

Physicochemical Properties and Solubility
IACS-8803 is a solid powder with the chemical formula C₂₀H₂₃FN₁₀O₉P₂S₂ and a molecular

weight of 692.53 g/mol .[5] It is soluble in DMSO.[5] The disodium salt of IACS-8803 exhibits

high solubility in DMSO, reaching ≥ 100 mg/mL.[6] For optimal results, it is recommended to

use a freshly opened container of anhydrous DMSO, as the solvent is hygroscopic and

absorbed water can affect solubility.[6]
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Quantitative Data Summary
The following table summarizes the key quantitative information for IACS-8803.

Parameter Value Reference

Molecular Formula C₂₀H₂₃FN₁₀O₉P₂S₂ [5]

Molecular Weight 692.53 g/mol [5]

CAS Number 2095690-70-1 [5]

Appearance Solid powder [5]

Solubility in DMSO Soluble [5]

Solubility (Disodium Salt) in

DMSO
≥ 100 mg/mL (135.78 mM) [6]

Solubility (Disodium Salt) in

H₂O

56.67 mg/mL (76.95 mM) with

sonication
[6]

Purity >98% [5]

Experimental Protocols
Preparation of IACS-8803 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of IACS-8803 in DMSO.

Adjustments can be made based on the desired final concentration.

Materials:

IACS-8803 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
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Procedure:

Equilibration: Allow the vial of IACS-8803 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of IACS-8803 powder using an analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.9253 mg of

IACS-8803.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed IACS-8803
powder. For a 10 mM stock solution, add 1 mL of DMSO for every 6.9253 mg of compound.

Solubilization: Vortex the solution thoroughly until the IACS-8803 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) and/or sonication can be used to aid dissolution

if precipitation occurs.[6]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the stock solution at -20°C for

long-term storage (months to years) or at 0-4°C for short-term storage (days to weeks).[5]

When stored at -80°C, the stock solution is stable for up to 6 months.[6]

Stock Solution Preparation Table (for a Molecular Weight of 692.53):

Desired
Concentration

Mass of IACS-8803
for 1 mL

Mass of IACS-8803
for 5 mL

Mass of IACS-8803
for 10 mL

1 mM 0.693 mg 3.463 mg 6.925 mg

5 mM 3.463 mg 17.313 mg 34.627 mg

10 mM 6.925 mg 34.627 mg 69.253 mg

In Vitro STING Pathway Activation Assay
This protocol provides a general workflow for assessing the activation of the STING pathway in

vitro using reporter cell lines.

Materials:
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THP-1-Dual™ or J774-Dual™ reporter cells (InvivoGen)

Complete cell culture medium

IACS-8803 DMSO stock solution

Luciferase assay reagent

96-well cell culture plates

Luminometer

Procedure:

Cell Seeding: Seed the reporter cells in a 96-well plate at a density recommended by the

supplier and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the IACS-8803 stock solution in complete

cell culture medium. The final DMSO concentration should be kept constant across all wells

and should not exceed a level that affects cell viability (typically ≤ 0.5%).

Incubation: Add the diluted IACS-8803 to the cells and incubate for the desired period (e.g.,

24 hours).

Reporter Gene Assay: Measure the activity of the reporter genes (e.g., luciferase for IRF3

pathway and SEAP for NF-κB pathway) according to the manufacturer's instructions for the

specific reporter cell line and assay reagent.[3]

Data Analysis: Analyze the luminescence data to determine the dose-dependent activation of

the STING pathway by IACS-8803.

Mechanism of Action: STING Signaling Pathway
IACS-8803 acts as a direct agonist of STING, a transmembrane protein located in the

endoplasmic reticulum.[1] The binding of IACS-8803 to STING induces a conformational

change in the STING protein, leading to its activation and translocation to the Golgi apparatus.

This initiates a downstream signaling cascade that results in the phosphorylation and activation

of TANK-binding kinase 1 (TBK1). Activated TBK1, in turn, phosphorylates the transcription
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factors Interferon Regulatory Factor 3 (IRF3) and Nuclear Factor kappa-B (NF-κB).[1][3]

Phosphorylated IRF3 and NF-κB then translocate to the nucleus, where they induce the

expression of type I interferons (e.g., IFN-β) and other pro-inflammatory cytokines.[3]
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Caption: IACS-8803 activates the STING signaling pathway.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for evaluating the in vitro and

in vivo efficacy of IACS-8803.
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Caption: General workflow for IACS-8803 evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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